A mixed-ligand strategy regulates thorium-based MOFs†
Dalton Transactions Pub Date: 2019-12-20 DOI: 10.1039/C9DT04158C
Abstract
Two novel thorium-based organic frameworks (Th-IHEP-5 and Th-IHEP-6) were assembled from a hexanuclear thorium cluster, porphyrin derivative ligand and linear carboxylic acid ligands via a mixed-ligand strategy. As a stable heterogeneous catalyst, Th-IHEP-5 exhibited high photocatalytic activity for the oxidation of 2-chloroethyl ethyl sulfide (CEES) and the fixation of CO2. The good catalytic effect is attributed to the large conjugated system of porphyrin and the photosensitizer enhancing effects of bipyridine.
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